Cas no 1595953-07-3 (4-Chloro-2-propoxybenZaldehyde)

4-Chloro-2-propoxybenzaldehyde is a substituted benzaldehyde derivative featuring both chloro and propoxy functional groups at the 4- and 2-positions of the aromatic ring, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-withdrawing chloro group and the electron-donating propoxy group enhances its reactivity in condensation and nucleophilic substitution reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically supplied as a crystalline solid with consistent quality, ensuring reproducibility in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.

4-Chloro-2-propoxybenZaldehyde structure

1595953-07-3 structure

Product Name:4-Chloro-2-propoxybenZaldehyde

CAS No:1595953-07-3

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

CID:6793521

PubChem ID:114844833

Update Time:2025-06-08

4-Chloro-2-propoxybenZaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-propoxybenZaldehyde
- 1595953-07-3
- Inchi： 1S/C10H11ClO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h3-4,6-7H,2,5H2,1H3
- InChI Key： RKIYOTIYRDFZLH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C=O)=C(C=1)OCCC

Computed Properties

Exact Mass: 198.0447573g/mol
Monoisotopic Mass: 198.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

4-Chloro-2-propoxybenZaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB604693-250mg	4-Chloro-2-propoxybenzaldehyde; .	1595953-07-3	250mg	€242.80	2024-07-19
abcr	AB604693-1g	4-Chloro-2-propoxybenzaldehyde; .	1595953-07-3	1g	€434.10	2024-07-19
abcr	AB604693-5g	4-Chloro-2-propoxybenzaldehyde; .	1595953-07-3	5g	€1412.20	2024-07-19
abcr	AB604693-10g	4-Chloro-2-propoxybenzaldehyde; .	1595953-07-3	10g	€2361.00	2024-07-19

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Additional information on 4-Chloro-2-propoxybenZaldehyde

Recent Advances in the Study of 4-Chloro-2-propoxybenZaldehyde (CAS: 1595953-07-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-2-propoxybenZaldehyde (CAS: 1595953-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its chloro and propoxy substituents, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active molecules, highlighting its versatility in medicinal chemistry.

One of the primary areas of interest is the use of 4-Chloro-2-propoxybenZaldehyde in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its efficacy as a building block for the construction of benzimidazole and quinazoline derivatives, which are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The compound's reactivity with various nucleophiles and its ability to undergo condensation reactions make it a valuable tool in the design of new drug candidates.

In addition to its synthetic utility, recent studies have also investigated the biological activities of 4-Chloro-2-propoxybenZaldehyde itself. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its structural features have been leveraged in the design of prodrugs, where the aldehyde group serves as a masking moiety to improve pharmacokinetic properties.

Another notable application of 4-Chloro-2-propoxybenZaldehyde is in the field of agrochemical research. Recent reports have highlighted its use as a precursor for the synthesis of herbicides and fungicides. The compound's ability to disrupt key metabolic pathways in plant pathogens has made it a promising candidate for the development of next-generation agrochemicals with improved efficacy and environmental safety profiles.

Despite these promising findings, challenges remain in the optimization of 4-Chloro-2-propoxybenZaldehyde-based compounds for clinical and industrial applications. Issues such as solubility, stability, and toxicity need to be addressed through further structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this versatile compound.

In conclusion, 4-Chloro-2-propoxybenZaldehyde (CAS: 1595953-07-3) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, agrochemical development, and materials science underscore its importance as a multifunctional building block. Ongoing research efforts are expected to yield new insights into its mechanisms of action and expand its utility in addressing unmet medical and agricultural needs.